![molecular formula C4H7N3S B2547787 3-ethyl-2H-triazole-4-thione CAS No. 1699946-52-5](/img/structure/B2547787.png)
3-ethyl-2H-triazole-4-thione
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Overview
Description
3-ethyl-2H-triazole-4-thione is a useful research compound. Its molecular formula is C4H7N3S and its molecular weight is 129.18. The purity is usually 95%.
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Scientific Research Applications
Luminescent and Nonlinear Optical Properties
A study by Nadeem et al. (2017) synthesized and characterized 4-Amino-5-(1-hydroxy-ethyl)-2,4-dihydro-[1,2,4]triazole-3-thione, revealing its potential for applications in photophysical properties through absorption and photoluminescence spectroscopy. The compound exhibited significant nonlinear optical properties, suggesting its utility in developing new materials for optical technologies (Nadeem et al., 2017).
Supramolecular and Coordination Chemistry
Research by Schulze and Schubert (2014) discussed the supramolecular interactions of 1,2,3-triazoles, indicating the versatility of triazole derivatives in forming complex structures with potential applications in catalysis, anion recognition, and photochemistry. This demonstrates the broader applicability of triazole compounds beyond simple molecular structures (Schulze & Schubert, 2014).
Anti-Inflammatory Activity
A study on 6-Benzylidenethiazolo[3,2-b]-1,2,4-triazole-5(6H)-ones by Tozkoparan et al. (2000) demonstrated the synthesis and characterization of triazole derivatives with significant anti-inflammatory activity. This highlights the potential of 3-ethyl-2H-triazole-4-thione derivatives in the development of new anti-inflammatory agents (Tozkoparan et al., 2000).
Protective Effects against Oxidative Stress
Aktay, Tozkoparan, and Ertan (2005) investigated the protective effects of thiazolo[3,2-b]-1,2,4-triazoles against ethanol-induced oxidative stress, showcasing the therapeutic potential of triazole derivatives in mitigating oxidative damage in biological systems (Aktay, Tozkoparan, & Ertan, 2005).
Drug Discovery and Click Chemistry
The role of click chemistry in drug discovery, particularly involving 1,2,3-triazoles, was emphasized by Kolb and Sharpless (2003). Their work highlights the efficiency and reliability of triazole formations in synthesizing new drug candidates, suggesting the importance of triazole derivatives in medicinal chemistry (Kolb & Sharpless, 2003).
Mechanism of Action
Target of Action
Compounds with similar structures, such as 1,2,4-triazole derivatives, have been reported to interact with various enzymes and receptors .
Mode of Action
It’s worth noting that triazole derivatives have been reported to exhibit a broad spectrum of biological activities, including antibacterial, antifungal, and antiviral effects . These activities are typically achieved through interactions with specific biological targets, leading to changes in cellular processes .
Biochemical Pathways
It’s known that triazole derivatives can influence a variety of biochemical pathways, depending on their specific targets .
Pharmacokinetics
The pharmacokinetic properties of a compound can significantly impact its bioavailability and overall therapeutic effect .
Result of Action
Similar compounds have been reported to exhibit a range of effects, including antimicrobial activity .
Action Environment
Factors such as ph, temperature, and the presence of other compounds can potentially influence the action of a compound .
Properties
IUPAC Name |
3-ethyl-2H-triazole-4-thione |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H7N3S/c1-2-7-4(8)3-5-6-7/h3,6H,2H2,1H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ONQURCZBXBZQRS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1C(=S)C=NN1 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H7N3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
129.19 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1699946-52-5 |
Source
|
Record name | 1-ethyl-1H-1,2,3-triazole-5-thiol | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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